3-(2-chlorophenyl)-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C23H19ClN4O5S/c1-13-20(21(27-33-13)16-5-3-4-6-18(16)24)23(29)25-22-17-11-34(30,31)12-19(17)26-28(22)14-7-9-15(32-2)10-8-14/h3-10H,11-12H2,1-2H3,(H,25,29)
• InChI Key: LGOPDVNTFGSPRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=C4CS(=O)(=O)CC4=NN3C5=CC=C(C=C5)OC
• Molecular Formula: C23H19ClN4O5S
• Molecular Weight: 498.9 g/mol
• CAS No.: 450338-33-7

Description

3-(2-chlorophenyl)-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C23H19ClN4O5S and its molecular weight is 498.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Kumarasinghe et al. (2009) detailed the synthesis of related pyrazole derivatives, emphasizing the importance of regiospecific synthesis and crystal structure analysis for determining the molecular configuration of complex compounds (Kumarasinghe, Hruby, & Nichol, 2009).

Biological and Pharmacological Evaluation

• Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential medicinal applications of similar compounds (Hassan, Hafez, & Osman, 2014).

Chemical and Crystal Structure Analysis

• Kumara et al. (2018) synthesized a novel pyrazole derivative and performed a comprehensive analysis including NMR, mass spectra, and X-ray crystal structure, providing insights into the molecular geometries and interactions within the crystal lattice (Kumara, Kumar, Kumar, & Lokanath, 2018).

Computational and Theoretical Studies

• Viji et al. (2020) conducted molecular docking and quantum chemical calculations on a methoxy- and chlorophenyl-substituted pyrazole derivative, showcasing the importance of computational methods in understanding the molecular properties and potential biological interactions of complex compounds (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).